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Compound of Interest

Compound Name: NS13001

Cat. No.: B609648

Essential Safety and Logistical Information for the Disposal of NS13001

This document provides procedural guidance for the proper disposal of NS13001, a potent and
selective positive allosteric modulator of SK2 and SK3 channels. Due to its hazardous
properties, it is imperative that researchers, scientists, and drug development professionals
adhere to strict safety protocols and consult with their institution's Environmental Health and
Safety (EHS) department for specific disposal requirements in accordance with local, state, and
federal regulations.

Quantitative Data Summary

For ease of reference, the following table summarizes key quantitative data for NS13001.
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Property Value Source(s)
Chemical Formula C17H16CIN7 [1112]
Molecular Weight 353.8 g/mol [1]
Appearance Solid [11[3]

CAS Number 1063331-94-1 [1]

DMF: 20 mg/ml, DMSO: 20
Solubility mg/ml, Ethanol: 0.5 mg/ml, [1]
PBS (pH 7.2): 0.3 mg/ml

H302, H372, H317, H334,
GHS Hazard Codes [2]
H350

GHS Precautionary Code
, P501 [2]
(Disposal)

Hazard Profile and Safety Precautions

NS13001 is classified with several hazard statements, indicating potential health risks.[2] It is
crucial to handle this compound with appropriate personal protective equipment (PPE),
including gloves, lab coats, and eye protection. All handling should occur in a well-ventilated
area or a chemical fume hood.

The GHS hazard codes associated with NS13001 indicate the following potential hazards:

H302: Harmful if swallowed.

H372: Causes damage to organs through prolonged or repeated exposure.

H317: May cause an allergic skin reaction.

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.

H350: May cause cancer.
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The precautionary statement P501 mandates that the contents and container must be disposed
of in accordance with local, regional, national, and international regulations.[2]

Step-by-Step Disposal Protocol

The following protocol provides a general framework for the disposal of NS13001. This is not a
substitute for institution-specific protocols and EHS consultation.

o Consult Safety Data Sheet (SDS) and EHS: Before beginning any disposal procedure, obtain
the specific SDS for NS13001 from the manufacturer and consult with your institution's EHS
department. They will provide guidance based on the specific quantities and forms of waste
(e.g., pure compound, solutions, contaminated labware).

e Segregate Waste: Do not mix NS13001 waste with other chemical waste streams unless
explicitly permitted by your EHS department. Create a designated and clearly labeled waste
container for all NS13001-related materials.

o Package Waste Securely:

o Solid Waste: Place solid NS13001 and any contaminated disposable labware (e.g., weigh
boats, pipette tips) into a primary container that is chemically resistant and can be
securely sealed. This primary container should then be placed in a secondary, larger
container with a clear "Hazardous Waste" label.

o Liquid Waste: Collect solutions containing NS13001 in a designated, leak-proof, and
chemically compatible container. Ensure the container is properly labeled with the
chemical name, concentration, and any other required hazard information. Do not overfill
the container.

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "NS13001," and any other information required by your institution and local
regulations.

o Storage Pending Disposal: Store the sealed and labeled waste containers in a designated,
secure, and well-ventilated area away from incompatible materials. Follow your institution's
guidelines for the temporary storage of hazardous chemical waste.
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e Arrange for Professional Disposal: Contact your institution's EHS department to arrange for
the pickup and disposal of the hazardous waste. Do not attempt to dispose of NS13001
down the drain or in regular trash.

Experimental Workflow and Disposal Decision-
Making

The following diagram illustrates the logical workflow for the proper handling and disposal of
NS13001.
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Caption: Logical workflow for the safe handling and disposal of NS13001.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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